Cas no 90947-37-8 (1-(2-Nitrophenyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 1-(2-Nitrophenyl)-1H-pyrazole-4-carbonitrile
• CAS No: 90947-37-8
• MF: C₁₀H₆N₄O₂
• MW: 214.180241107941
• CID: 95208
• PubChem ID: 53302155
• Update Time: 2025-08-05

1-(2-Nitrophenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-Nitrophenyl)-1H-pyrazole-4-carbonitrile
• 1-(2-nitrophenyl)pyrazole-4-carbonitrile
• AKOS015901636
• DTXSID30693343
• 90947-37-8
• DB-310891

• Inchi： 1S/C10H6N4O2/c11-5-8-6-12-13(7-8)9-3-1-2-4-10(9)14(15)16/h1-4,6-7H
• InChI Key： LDBSKTZVIXVCME-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1N1C=C(C#N)C=N1)=O

Computed Properties

• Exact Mass: 214.04907545g/mol
• Monoisotopic Mass: 214.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 175-177 ºC
• Solubility: Very slightly soluble (0.28 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles